Cas no 1213344-03-6 ((1S)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213344-03-6
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5593960
• PubChem ID: 130741099
• Update Time: 2025-11-07

(1S)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, α-ethenyl-3-fluoro-4-methoxy-, (αS)-
• 1213344-03-6
• N15381

• Inchi： 1S/C10H12FNO/c1-3-9(12)7-4-5-10(13-2)8(11)6-7/h3-6,9H,1,12H2,2H3/t9-/m0/s1
• InChI Key： VTLNYBRBWIEMJO-VIFPVBQESA-N
• SMILES： N[C@H](C1=CC=C(OC)C(F)=C1)C=C

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-1-(3-FLUORO-4-METHOXYPHENYL)PROP-2-ENYLAMINE

Compound CAS No. 1213344-03-6: (1S)-1-(3-Fluoro-4-methoxyphenyl)prop-2-enylamine

The compound CAS No. 1213344-03-6, commonly referred to as (1S)-1-(3-fluoro-4-methoxyphenyl)prop-2-enylamine, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the propenylamine moiety, which imparts stereochemical properties essential for its biological activity. The presence of a fluorine atom and a methoxy group on the aromatic ring further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of (1S)-1-(3-fluoro-4-methoxyphenyl)prop-2-enylamine in the development of novel drug candidates. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the field of oncology and neurodegenerative diseases. The compound's ability to act as a chiral building block has made it a valuable asset in asymmetric synthesis, enabling the production of enantiomerically pure compounds with desired pharmacokinetic profiles.

The synthesis of (1S)-1-(3-fluoro-4-methoxyphenyl)prop-2-enylamine involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the fluoro and methoxy groups is achieved through electrophilic substitution reactions, followed by the installation of the propenylamine moiety via amination or conjugate addition techniques. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantioselectivity of this process, making it more amenable to large-scale production.

In terms of chemical properties, (1S)-1-(3-fluoro-4-methoxyphenyl)prop-2-enylamine exhibits moderate solubility in organic solvents and is relatively stable under ambient conditions. Its fluorescence properties have been studied extensively, revealing potential applications in sensors and imaging agents. Additionally, the compound's ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for supramolecular chemistry.

From a biological standpoint, (1S)-1-(3-fluoro-4-methoxyphenyl)prop-2-enylamine has shown promising activity in vitro against various enzymes implicated in disease pathways. For instance, recent research has demonstrated its inhibitory effects on kinases involved in cancer cell proliferation. Furthermore, its ability to modulate neuroprotective pathways has sparked interest in its potential use as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease.

The environmental impact of (1S)-1-(3-fluoro-4-methoxyphenyl)prop-2-enylamine has also been a topic of recent investigation. Studies suggest that it undergoes biodegradation under aerobic conditions, with minimal persistence in aquatic environments. However, further research is required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, (1S)-1-(3-fluoro-4-methoxyphenyl)prop-2-enylamine represents a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.